Cas no 197661-70-4 (Cyclopropane,2-bromo-1-ethyl-1-methyl-, (1R,2R)-rel-)

• Product Name: Cyclopropane,2-bromo-1-ethyl-1-methyl-, (1R,2R)-rel-
• CAS No: 197661-70-4
• MF: C₆H₁₁Br
• MW: 163.055541276932
• CID: 117171
• Update Time: 2022-09-23

Cyclopropane,2-bromo-1-ethyl-1-methyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane,2-bromo-1-ethyl-1-methyl-, (1R,2R)-rel-
• Cyclopropane, 2-bromo-1-ethyl-1-methyl-, trans- (9CI)
• Cyclopropane, 2-bromo-1-ethyl-1-methyl-, (1R,2R)-rel-

• Inchi： 1S/C6H11Br/c1-3-6(2)4-5(6)7/h5H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： JJDARBCZWZSCGJ-PHDIDXHHSA-N
• SMILES： [C@@]1(CC)(C)C[C@H]1Br

Computed Properties

• Exact Mass: 162.004
• Monoisotopic Mass: 162.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2